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Compound of Interest

Compound Name:
2-(Bromomethyl)-4-fluoro-1-

nitrobenzene

Cat. No.: B1278343 Get Quote

Technical Guide to 2-(Bromomethyl)-4-fluoro-1-
nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene, a key intermediate in various synthetic applications.

The following sections detail its chemical and physical properties, associated hazards, safe

handling protocols, and a representative synthetic methodology. All quantitative data is

presented in standardized tables for clarity and ease of comparison.

Chemical Identification and Properties
2-(Bromomethyl)-4-fluoro-1-nitrobenzene is a substituted aromatic compound with the CAS

number 82420-35-7.[1] Its structural and physical properties are summarized below.
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Identifier Value

IUPAC Name 2-(bromomethyl)-4-fluoro-1-nitrobenzene[1]

Synonyms 5-fluoro-2-nitrobenzyl bromide[1]

CAS Number 82420-35-7[1]

Molecular Formula C₇H₅BrFNO₂[1]

Molecular Weight 234.02 g/mol [1]

Physical Form Solid

Table 1: Chemical Identifiers for 2-(Bromomethyl)-4-fluoro-1-nitrobenzene

Property Value

Molecular Weight 234.02 g/mol [1]

Exact Mass 232.94877 Da[1]

Physical Form Solid

Table 2: Physicochemical Properties

Hazard Identification and Safety Information
This compound is classified as hazardous and requires careful handling. The Globally

Harmonized System (GHS) classification indicates that it can cause severe skin burns and eye

damage.[1]

Hazard Class GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[1]

Acute Toxicity, Oral (Harmful) H302 Harmful if swallowed

Table 3: GHS Hazard Classification
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Signal Word: Danger[1]

Hazard Pictograms:

GHS05 (Corrosion)

Precautionary Statements:

A comprehensive list of precautionary statements includes P260 (Do not breathe

dust/fume/gas/mist/vapours/spray), P264 (Wash skin thoroughly after handling), P280 (Wear

protective gloves/protective clothing/eye protection/face protection), and specific first aid and

disposal instructions.[1]

Safe Handling and Storage Workflow
Proper handling and storage are crucial to minimize risks. The following workflow outlines the

necessary steps for safely managing this chemical in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal Storage

Don Personal Protective Equipment (PPE)
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat

Work in a Certified Chemical Fume Hood

Gather all necessary materials and reagents

Weigh the solid compound carefully to avoid dust generation

Dissolve in an appropriate solvent within the fume hood

Perform the reaction under controlled conditions

Quench the reaction mixture safely Store in a tightly sealed container
in a cool, dry, well-ventilated area at 4°C

If storing intermediate

Dispose of waste in a designated hazardous waste container

Decontaminate all glassware and work surfaces

Remove PPE in the correct order
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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